3-Amino-5-[3-(N-ethylaminocarbonyl)phenyl]benzoic acid, 95%

• IUPAC Name: 3-amino-5-[3-(ethylcarbamoyl)phenyl]benzoic acid
• InChI: InChI=1S/C16H16N2O3/c1-2-18-15(19)11-5-3-4-10(6-11)12-7-13(16(20)21)9-14(17)8-12/h3-9H,2,17H2,1H3,(H,18,19)(H,20,21)
• InChI Key: JFZNVLPRGDKZOY-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=CC=CC(=C1)C2=CC(=CC(=C2)N)C(=O)O
• Molecular Formula: C16H16N2O3
• DSSTOX Substance ID: DTXSID30691364
• Molecular Weight: 284.31 g/mol
• CAS No.: 1261933-87-2

Description

3-Amino-5-[3-(N-ethylaminocarbonyl)phenyl]benzoic acid (3-EA-5-PBA) is a novel compound that has been studied for its potential applications in various scientific research fields. It is an organic compound with the molecular formula C13H15NO3 and a molecular weight of 235.26 g/mol. 3-EA-5-PBA is an amide derivative of benzoic acid and has been found to have a variety of biochemical and physiological effects.

Scientific Research Applications

3-Amino-5-[3-(N-ethylaminocarbonyl)phenyl]benzoic acid, 95% has been studied for its potential applications in various scientific research fields. It has been found to be a useful tool in the study of protein-protein interactions, enzyme inhibition, and drug design. It has also been used in the study of cell signaling pathways and the development of novel drugs. Additionally, 3-Amino-5-[3-(N-ethylaminocarbonyl)phenyl]benzoic acid, 95% has been used in the study of cancer biology, immunology, and neuroscience.

Mechanism of Action

The mechanism of action of 3-Amino-5-[3-(N-ethylaminocarbonyl)phenyl]benzoic acid, 95% is not completely understood. However, it is believed to interact with proteins, enzymes, and other molecules in the cell. It is thought to interact with proteins by binding to specific amino acid residues in the protein, resulting in changes in the protein’s structure and function. It is also believed to interact with enzymes by binding to their active sites, resulting in inhibition of their activity. Additionally, 3-Amino-5-[3-(N-ethylaminocarbonyl)phenyl]benzoic acid, 95% is thought to interact with other molecules in the cell, resulting in changes in their structure and function.
Biochemical and Physiological Effects
3-Amino-5-[3-(N-ethylaminocarbonyl)phenyl]benzoic acid, 95% has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). It has also been found to inhibit the activity of cell signaling pathways such as NF-κB and MAPK. Additionally, 3-Amino-5-[3-(N-ethylaminocarbonyl)phenyl]benzoic acid, 95% has been found to have anti-inflammatory, anti-cancer, and anti-oxidant properties.

Advantages and Limitations for Lab Experiments

The advantages of using 3-Amino-5-[3-(N-ethylaminocarbonyl)phenyl]benzoic acid, 95% in laboratory experiments include its availability in 95% pure form, its low cost, and its ability to interact with proteins, enzymes, and other molecules in the cell. The limitations of using 3-Amino-5-[3-(N-ethylaminocarbonyl)phenyl]benzoic acid, 95% in laboratory experiments include its lack of specificity, its potential to interact with other molecules in the cell, and its potential to cause side effects.

Future Directions

There are numerous potential future directions for 3-Amino-5-[3-(N-ethylaminocarbonyl)phenyl]benzoic acid, 95%. These include further research into its mechanism of action, its potential applications in drug design, its potential to inhibit cell signaling pathways, and its potential to be used as an anti-inflammatory, anti-cancer, and anti-oxidant. Additionally, further research into its potential toxicity and side effects could help to identify safer and more effective uses of the compound. Finally, further research into its potential to interact with other molecules in the cell could help to identify new therapeutic targets and treatments.

Synthesis Methods

3-Amino-5-[3-(N-ethylaminocarbonyl)phenyl]benzoic acid, 95% is synthesized by a three-step reaction process. The first step involves the reaction of p-aminobenzoic acid with ethyl chloroformate in a solvent such as methanol or ethanol. This reaction produces the ethyl ester of 4-aminobenzoic acid. The second step involves the reaction of the ethyl ester of 4-aminobenzoic acid with N-ethylaminocarbonyl chloride in a solvent such as acetonitrile. This reaction produces the ethyl ester of 3-Amino-5-[3-(N-ethylaminocarbonyl)phenyl]benzoic acid, 95%. The third and final step involves the reaction of the ethyl ester of 3-Amino-5-[3-(N-ethylaminocarbonyl)phenyl]benzoic acid, 95% with a base such as sodium hydroxide in a solvent such as methanol or ethanol. This reaction produces 3-Amino-5-[3-(N-ethylaminocarbonyl)phenyl]benzoic acid, 95% in a 95% purity.